1-[1,1'-biphenyl]-4-yl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone

• Molecular Formula: C25H18N4OS
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-(1-naphthalen-1-yltetrazol-5-yl)sulfanyl-1-(4-phenylphenyl)ethanone
• InChI: InChI=1S/C25H18N4OS/c30-24(21-15-13-19(14-16-21)18-7-2-1-3-8-18)17-31-25-26-27-28-29(25)23-12-6-10-20-9-4-5-11-22(20)23/h1-16H,17H2
• InChI Key: ZXCDNQYKENONAK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CSC3=NN=NN3C4=CC=CC5=CC=CC=C54

Description

1-[1,1'-biphenyl]-4-yl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BPTES and is known to inhibit the activity of glutaminase, an enzyme that is involved in the metabolism of glutamine. In

Mechanism of Action

BPTES inhibits the activity of glutaminase by binding to the active site of the enzyme. Glutaminase is responsible for converting glutamine to glutamate, which is an important precursor for several metabolic pathways. By inhibiting the activity of glutaminase, BPTES disrupts these metabolic pathways, leading to the suppression of cancer cell growth.
Biochemical and Physiological Effects:
BPTES has been shown to have a significant impact on cellular metabolism. In addition to inhibiting the activity of glutaminase, BPTES has also been shown to alter the expression of several genes involved in metabolic pathways. This compound has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BPTES in lab experiments is its specificity for glutaminase. This compound has been shown to have minimal effects on other metabolic pathways, making it a useful tool for studying the role of glutaminase in cellular metabolism. However, one of the limitations of using BPTES is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on BPTES. One area of focus could be the development of more efficient synthesis methods for this compound. Another potential direction could be the development of more potent and selective inhibitors of glutaminase. Additionally, further research could be conducted to explore the potential applications of BPTES in other areas of medicine, such as neurological disorders.

Synthesis Methods

The synthesis of BPTES involves a multi-step process that has been described in detail in several research papers. One such method involves the reaction of 1-bromo-4-iodobenzene with 1-naphthyl-1H-tetrazole-5-thiol in the presence of palladium catalysts to form the intermediate product, 4-iodobiphenyl-2-thiol. This intermediate is then reacted with ethyl 2-bromoacetate in the presence of potassium carbonate to form BPTES.

Scientific Research Applications

BPTES has been extensively studied for its potential applications in cancer research. Glutaminase is known to play a key role in the growth and proliferation of cancer cells, and BPTES has been shown to inhibit the activity of this enzyme, thereby suppressing the growth of cancer cells. In addition to cancer research, BPTES has also been studied for its potential applications in neurological disorders, as glutamine metabolism is known to play a role in the pathogenesis of several neurological diseases.